Cas no 128631-89-0 (Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-)

Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)- structure
128631-89-0 structure
Product Name:Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-
CAS No:128631-89-0
MF:C22H30O2
MW:326.472406864166
CID:221450
PubChem ID:182919
Update Time:2025-04-19

Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-
    • 1-(2,2-dimethylpropyl)-4-[2-(3-propan-2-ylphenoxy)ethoxy]benzene
    • 1-(2,2-Dimethylpropyl)-4-(2-(3-propan-2-ylphenoxy)ethoxy)benzene
    • DTXSID10155954
    • 128631-89-0
    • Inchi: 1S/C22H30O2/c1-17(2)19-7-6-8-21(15-19)24-14-13-23-20-11-9-18(10-12-20)16-22(3,4)5/h6-12,15,17H,13-14,16H2,1-5H3
    • InChI Key: JAEBIVQPEZXWKD-UHFFFAOYSA-N
    • SMILES: O(CCOC1=CC=CC(=C1)C(C)C)C1C=CC(=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 326.2247
  • Monoisotopic Mass: 326.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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